Cas no 63785-44-4 (1-azido-5-iodonaphthalene)

• Product Name: 1-azido-5-iodonaphthalene
• CAS No: 63785-44-4
• MF: C₁₀H₆IN₃
• MW: 295.079213619232
• MDL: MFCD22573372
• CID: 505293
• PubChem ID: 3035415
• Update Time: 2025-11-06

1-azido-5-iodonaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1-azido-5-iodo-
• 1-azido-2-iodonaphthalene
• 1-Azido-5-iodo-naphthalene
• iodonaphthylazide
• 5-Iodonaphthalene-1-azide
• 1-azido-5-iodonaphthalene
• 63785-44-4
• 1-iodo-naphthalene-5-azide
• DTXSID40980357
• AB91406
• Naphthalene, 1-azido-5-iodo-
• 5-Iodonaphthyl-1-azide
• P13373
• SCHEMBL13588509
• AKOS024438779
• 1-AZIDO-5-IODO-NAPHTHALENE[63785-44-4]

• MDL： MFCD22573372
• Inchi： 1S/C10H6IN3/c11-9-5-1-4-8-7(9)3-2-6-10(8)13-14-12/h1-6H
• InChI Key： QRSSXGBNBDDPGC-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C(C=CC=C21)N=[N+]=[N-]

Computed Properties

• Exact Mass: 294.96028
• Monoisotopic Mass: 294.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 14.4A^2
• XLogP3: 4.8

Experimental Properties

• PSA: 48.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-azido-5-iodonaphthalene

Chemical Profile of Naphthalene, 1-azido-5-iodo (CAS No. 63785-44-4)

Naphthalene, 1-azido-5-iodo, with the chemical formula C₁₀H₅IN₂, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The presence of both azido and iodo functional groups on the naphthalene core makes it a valuable building block for constructing intricate molecular architectures.

The structural features of Naphthalene, 1-azido-5-iodo contribute to its reactivity and utility in various chemical transformations. The azido group (–N₃) is a well-known nucleophile and can participate in substitution reactions, cycloadditions, and other coupling processes. Meanwhile, the iodo substituent (–I) is highly reactive in cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings, enabling the introduction of aryl or vinyl groups at specific positions on the naphthalene scaffold. These properties make it an indispensable tool for medicinal chemists seeking to develop new drug candidates.

In recent years, the demand for Naphthalene, 1-azido-5-iodo has increased due to its role in synthesizing biologically active compounds. For instance, researchers have utilized this compound to create derivatives with potential applications in oncology and anti-inflammatory therapies. The ability to selectively modify the naphthalene core allows for the generation of libraries of compounds that can be screened for biological activity. This approach has been particularly fruitful in identifying molecules that interact with specific targets, such as kinases or proteases.

The synthesis of Naphthalene, 1-azido-5-iodo typically involves multi-step reactions starting from commercially available naphthalene derivatives. One common route involves the iodination of naphthalene at the 5-position followed by azidation at the 1-position. Advances in synthetic methodologies have improved the efficiency and yield of these reactions, making it more feasible to produce this compound on a larger scale. These improvements are crucial for supporting ongoing research and development efforts in pharmaceutical companies and academic laboratories.

Recent studies have highlighted the importance of Naphthalene, 1-azido-5-iodo in the development of small-molecule probes for studying protein-protein interactions. By incorporating this compound into designed molecules, researchers can generate tools that allow them to investigate the function of specific proteins in cellular processes. Such probes have been instrumental in understanding disease mechanisms and identifying new therapeutic targets. The versatility of Naphthalene, 1-azido-5-iodo as a molecular scaffold ensures its continued relevance in this rapidly evolving field.

The pharmaceutical industry has also explored the use of Naphthalene, 1-azido-5-iodo in drug discovery programs aimed at treating neurological disorders. Researchers have synthesized analogs of this compound that exhibit neuroprotective properties by modulating neurotransmitter receptors or inhibiting key enzymes involved in neurodegeneration. These efforts underscore the compound's potential as a precursor for developing innovative treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its applications in medicine, Naphthalene, 1-azido-5-iodo has found utility in materials science. Its unique structural and electronic properties make it suitable for use in organic electronics, where it can contribute to the development of new materials for light-emitting diodes (LEDs) and photovoltaic devices. By leveraging its reactivity, scientists have been able to create functionalized naphthalene derivatives that enhance the performance of these materials.

The safety and handling of Naphthalene, 1-azido-5-iodo are critical considerations due to its reactive functional groups. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to prevent unintended reactions or exposure. Researchers working with this compound should adhere to established laboratory protocols to ensure safe handling and storage.

Future research directions may explore novel synthetic strategies to further enhance the accessibility and functionality of Naphthalene, 1-azido-5-iodo derivatives. Advances in flow chemistry and catalytic methods could provide more efficient routes to complex molecular structures derived from this intermediate. Additionally, computational modeling techniques may aid in predicting the biological activity of newly synthesized compounds before experimental validation.

In conclusion, Naphthalene, 1-azido-5-iodo (CAS No. 63785-44-4) is a multifaceted compound with significant applications across multiple scientific disciplines. Its role as a key intermediate in pharmaceutical synthesis underscores its importance in drug discovery efforts aimed at treating various diseases. As research continues to uncover new possibilities for this molecule, its value as a chemical building block is expected to grow even further.